N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C16H22N2O4S/c1-4-21-13-7-9-14(10-8-13)23(19,20)17-12-15(18(2)3)16-6-5-11-22-16/h5-11,15,17H,4,12H2,1-3H3
• InChI Key: RGJJUSGGLKNTJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CO2)N(C)C
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-4-ethoxybenzenesulfonamide, also known as Furasemide, is a sulfonamide derivative that has been used in scientific research for its diuretic properties. Furasemide has a unique chemical structure that makes it different from other diuretics, such as furosemide and hydrochlorothiazide.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel compounds and their structural characterization is a significant area of research involving N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-4-ethoxybenzenesulfonamide derivatives. For instance, the unexpected synthesis of (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-yli-dene)-4-methylbenzenesulfonamide revealed through aminohalogenation reaction highlights the chemical versatility and potential for creating compounds with unique structures and properties (Zhang, Shi-jie, Hu, Wei-Xiao, 2010). This area of research emphasizes the synthesis of novel chemical entities, their crystalline structures, and potential applications in various fields, including material science and pharmacology.

Anticancer and Antiviral Activities

The exploration of anticancer and antiviral activities of sulfonamide derivatives has been a focus of several studies. Compounds with sulfonamide linkages have been evaluated for their potential anti-HIV and antifungal activities. Novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides exhibit significant in vitro anti-HIV and antifungal properties, underscoring the therapeutic potential of these compounds (M. Zareef, R. Iqbal, N. Al-Masoudi, J. Zaidi, M. Arfan, S. Shahzad, 2007). This research avenue is crucial for the development of new pharmacological agents targeting cancer and viral infections.

Material Science Applications

In material science, the synthesis of polymers and copolymers incorporating sulfonamide functionalities is of interest for the development of new materials with specific properties. For example, the production of Poly(N-tosyl-ethylene imine-alt-ethylene sulfide) demonstrates the potential for creating polymers with high solubility in organic solvents and thermal stability, which could be applied in various technological and industrial fields (Y. Hori, Na Pei, Ryota Kumagai, Yuji Sasanuma, 2011). This research area focuses on the design and synthesis of novel polymeric materials for applications ranging from electronics to biomedical engineering.